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Compound of Interest

Compound Name: Naranol

Cat. No.: B14165536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Naranol hydrochloride is a tetracyclic compound synthesized in the late 1960s, identified by

the code W-5494A.[1] Preclinical studies have indicated its potential as an antidepressant,

anxiolytic, and antipsychotic agent.[1] Despite these initial findings, Naranol hydrochloride was

never commercialized, and as a result, publicly available data on its detailed chemical and

pharmacological properties are limited. This guide provides a comprehensive overview of the

currently available information on Naranol hydrochloride, highlighting areas where data is

scarce.

Core Chemical Properties
A summary of the core chemical identifiers for Naranol hydrochloride is presented below.
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Property Value Source

IUPAC Name

8,10-dimethyl-

8,9,10,11,11a,12-hexahydro-

7aH-benzo[2][3]chromeno[3,2-

c]pyridin-7a-ol hydrochloride

[1]

CAS Number 34256-91-2 [1]

Chemical Formula C₁₈H₂₂ClNO₂ [4]

Molecular Weight 319.83 g/mol [4]

Canonical SMILES
CC1CN(C)CC2C1(OC3=C(C2)

C4=CC=CC=C4C=C3)O.Cl
[4]

InChI Key
IBSSDTOGUGCBDB-

UHFFFAOYSA-N
[4]

Physicochemical Properties
Detailed experimental data regarding the physicochemical properties of Naranol hydrochloride

are not readily available in the public domain. The following table summarizes the current

status of this information.

Property Value Experimental Protocol

Melting Point Data not available Not available

Boiling Point Data not available Not available

Solubility

Poor aqueous solubility has

been suggested.[1] No

quantitative data is available

for water or common organic

solvents.

Not available

pKa Data not available Not available

LogP Data not available Not available
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The lack of empirical data for these fundamental properties presents a significant gap in the

comprehensive physicochemical characterization of Naranol hydrochloride.

Spectroscopic Data
Specific spectroscopic data such as ¹H-NMR, ¹³C-NMR, IR, or Mass Spectrometry for Naranol
hydrochloride are not detailed in the available literature. Such data would be invaluable for the

structural confirmation and analysis of this compound.

Pharmacological Profile
Naranol hydrochloride is described as a psychotropic agent with a polypharmacological profile,

suggesting it interacts with multiple neurotransmitter systems.[1]

Mechanism of Action
The proposed mechanism of action for Naranol hydrochloride involves the modulation of

serotonergic and dopaminergic pathways.[1] It is suggested to have an affinity for serotonin

receptors, specifically 5-HT₁A and 5-HT₂A, similar to some atypical antipsychotics.[1]

Additionally, it is thought to indirectly influence dopaminergic pathways.[1] However, specific

binding affinities (e.g., Ki or IC50 values) for these receptors have not been reported. The exact

downstream signaling cascades activated or inhibited by Naranol hydrochloride remain

uncharacterized.

Proposed Signaling Pathway
Due to the limited information on the specific molecular interactions and downstream effects of

Naranol hydrochloride, a detailed signaling pathway cannot be definitively constructed. The

following diagram represents a high-level, conceptual illustration of its proposed general

mechanism of action based on the available information.
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A conceptual diagram of the proposed mechanism of action for Naranol hydrochloride.

Experimental Protocols
Detailed experimental protocols for the synthesis of Naranol hydrochloride or for the

determination of its physicochemical and pharmacological properties are not described in the

publicly accessible literature.

Conclusion
Naranol hydrochloride represents a chemical entity with a potentially interesting

pharmacological profile. However, the lack of comprehensive, publicly available data on its

chemical and physical properties, as well as a detailed understanding of its mechanism of

action, significantly hinders its further development and research. The information provided in

this guide is based on the limited data that has been published. Further empirical studies would

be necessary to fully characterize this compound and validate its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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